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Compound of Interest

Compound Name: Dimethyl 4,4'-stilbenedicarboxylate

Cat. No.: B085137 Get Quote

This technical guide provides a comprehensive overview of dimethyl 4,4'-
stilbenedicarboxylate, a stilbene derivative of interest to researchers and professionals in the

fields of chemistry and drug development. The document details its chemical structure,

nomenclature, physicochemical properties, and a representative synthetic protocol.

Chemical Structure and IUPAC Name
Dimethyl 4,4'-stilbenedicarboxylate is a symmetrical aromatic compound characterized by a

central ethene bridge connecting two para-substituted benzoate rings. The molecule exists as

E/Z isomers, with the E (trans) isomer being the more stable and commonly referenced form.

IUPAC Name: (E)-dimethyl 4,4'-(ethene-1,2-diyl)dibenzoate

Synonyms:

methyl 4-[(E)-2-(4-methoxycarbonylphenyl)ethenyl]benzoate[1]

Dimethyl trans-stilbene-4,4'-dicarboxylate[1]

Chemical Formula: C₁₈H₁₆O₄

Molecular Structure:
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A summary of the key physicochemical properties of dimethyl 4,4'-stilbenedicarboxylate is

presented in the table below. These properties are essential for understanding its behavior in

various experimental and biological systems.

Property Value Unit Source

Molecular Weight 296.32 g/mol [2]

Melting Point 235 °C

Boiling Point

(Predicted)
831.30 K [3]

logP (Octanol/Water

Partition Coefficient)
3.430 [3]

Water Solubility

(log₁₀WS)
-4.56 [3]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-81.38 kJ/mol [3]

Enthalpy of Fusion

(ΔfusH°)
35.46 kJ/mol [3]

Experimental Protocols: Synthesis via Wittig
Reaction
The Wittig reaction is a reliable and widely used method for the synthesis of alkenes from

aldehydes or ketones and phosphonium ylides.[4][5][6][7][8] This protocol outlines a

representative procedure for the synthesis of dimethyl 4,4'-stilbenedicarboxylate.

Materials:

Methyl 4-(bromomethyl)benzoate

Triphenylphosphine (PPh₃)
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Methyl 4-formylbenzoate

Sodium methoxide (NaOMe)

Toluene, anhydrous

Methanol, anhydrous

Diethyl ether

Dichloromethane (DCM)

Magnesium sulfate (MgSO₄), anhydrous

Equipment:

Round-bottom flasks

Reflux condenser

Magnetic stirrer and stir bars

Heating mantle

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper

Standard glassware for extraction and filtration

Procedure:

Part 1: Preparation of the Phosphonium Salt

In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve

methyl 4-(bromomethyl)benzoate (1.0 eq) and triphenylphosphine (1.05 eq) in anhydrous

toluene.
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Heat the mixture to reflux and maintain for 4-6 hours.

Cool the reaction mixture to room temperature. The phosphonium salt will precipitate out of

the solution.

Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under

vacuum.

Part 2: The Wittig Reaction

To a suspension of the dried phosphonium salt (1.0 eq) in anhydrous methanol in a round-

bottom flask, add a solution of sodium methoxide (1.1 eq) in anhydrous methanol dropwise

at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

Stir the resulting orange-red solution for 30 minutes at 0 °C.

Add a solution of methyl 4-formylbenzoate (1.0 eq) in anhydrous methanol dropwise to the

ylide solution.

Allow the reaction mixture to warm to room temperature and stir overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Part 3: Purification

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or toluene) to yield pure dimethyl 4,4'-stilbenedicarboxylate as a white to
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off-white solid.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of dimethyl 4,4'-
stilbenedicarboxylate via the Wittig reaction.

Starting Materials:
- Methyl 4-(bromomethyl)benzoate

- Triphenylphosphine

Step 1: Phosphonium Salt
Formation (in Toluene)

Methyl 4-((triphenylphosphanyl)
methyl)benzoate bromide

Step 2: Ylide Formation
(NaOMe in Methanol) Phosphonium Ylide

Step 3: Wittig Reaction

Methyl 4-formylbenzoate

Crude Product Step 4: Purification
(Recrystallization)

Dimethyl 4,4'-
stilbenedicarboxylate

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl 4,4'-stilbenedicarboxylate.

Biological and Pharmaceutical Context
While specific biological activities for dimethyl 4,4'-stilbenedicarboxylate are not extensively

documented in publicly available literature, the stilbene scaffold is recognized as a "privileged

structure" in medicinal chemistry.[9] Many natural and synthetic stilbene derivatives exhibit a

wide range of biological activities, including anticancer, antioxidant, and anti-inflammatory

properties.[9]

Notable examples of biologically active stilbenes include resveratrol, found in grapes, and

combretastatin A-4, derived from the bark of the African bush willow.[9] These compounds have

been the subject of intensive research in drug discovery and development, particularly in the

context of cancer and age-related diseases.[9]

The diester functionalities of dimethyl 4,4'-stilbenedicarboxylate provide opportunities for

further chemical modification, potentially serving as a precursor or intermediate for the

synthesis of more complex, biologically active molecules. Its rigid, planar structure also makes

it an interesting candidate for incorporation into polymers and materials with specific optical or
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electronic properties. Further research is warranted to fully elucidate the biological and

pharmacological potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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